Cas no 13478-50-7 (Lead(II)thiosulfate)

• Product Name: Lead(II)thiosulfate
• CAS No: 13478-50-7
• MF: O₃PbS₂
• MW: 319.328194618225
• CID: 87015
• PubChem ID: 33446
• Update Time: 2025-04-18

Lead(II)thiosulfate Chemical and Physical Properties

Names and Identifiers

• Lead(II)thiosulfate
• lead thiosulphate
• LEAD(II) THIOSULPHATE
• Thiosulfuric acid (H2S2O3),lead(2+) salt (1:1)
• Thiosulfuric acid lead(II) salt
• LEAD(II) THIOSULFATE
• LEAD(II) THIOSULPHATE 97%
• Thiosulfuric acid (H2S2O3), lead(2+) salt (1:1)
• Thiosulfuric acid (H2S2O3), lead salt
• HSDB 642
• AKOS025294360
• LEAD THIOSULFATE
• dioxido-oxo-sulfanylidene-lambda6-sulfane;lead(2+)
• Thiosulfuric acid lead(2+) salt
• EINECS 247-566-7
• Thiosulphuric acid, lead salt
• Lead thiosulfate (PbS2O3)
• 26265-65-6
• FT-0759619
• NS00075393
• UNII-42K67499I7
• 42K67499I7
• DTXSID10897145
• LEAD HYPOSULFITE [HSDB]
• Thiosulfuric acid, lead salt
• Lead hyposulfite
• Q27258544
• 13478-50-7
• PbS2O3
• EINECS 236-780-6
• FKPGNMBJYBPNHL-UHFFFAOYSA-L

• Inchi： 1S/H2O3S2.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
• InChI Key： FKPGNMBJYBPNHL-UHFFFAOYSA-L
• SMILES： [Pb+2].S(=O)([O-])([O-])=S

Computed Properties

• Exact Mass: 433.85000
• Monoisotopic Mass: 319.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 5,18 g/cm3
• Melting Point: Decomposes
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 176.10000
• LogP: 1.75420
• Solubility: Slightly soluble

Lead(II)thiosulfate Security Information

• Hazardous Material transportation number：UN 2291
• Hazard Category Code： 20/22-33-50/53-61-62
• Safety Instruction： 45-53-60
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/22; R33; R50/53; R61; R62
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes